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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681 Get Quote

An In-depth Overview of its Application as an Internal Standard in Quantitative Analysis

Ethylvanillin-d5, a deuterated analog of ethylvanillin, serves as a critical tool in analytical

chemistry, primarily utilized as an internal standard for the precise quantification of ethylvanillin

and related compounds in various complex matrices. Its application is particularly prominent in

the fields of food science, pharmaceutical research, and metabolomics, where accurate

measurement of flavor compounds and xenobiotics is essential. This technical guide provides a

comprehensive overview of Ethylvanillin-d5, including its properties, detailed experimental

protocols for its use in mass spectrometry, and quantitative performance data.

Core Principles and Applications
Ethylvanillin-d5 is a stable isotope-labeled (SIL) internal standard. The five deuterium atoms

on the ethyl group give it a molecular weight that is 5 Daltons higher than its non-deuterated

counterpart, allowing for its distinct detection by a mass spectrometer. In quantitative analysis,

a known amount of Ethylvanillin-d5 is added to a sample at an early stage of the workflow.

Because it is chemically almost identical to the analyte (ethylvanillin), it experiences similar

variations during sample preparation, chromatography, and ionization. By measuring the ratio

of the analyte's signal to the internal standard's signal, analysts can correct for these variations,

leading to significantly improved accuracy and precision in quantification.[1]

The primary applications of Ethylvanillin-d5 include:
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Food and Beverage Analysis: Quantifying ethylvanillin, an artificial flavoring agent, in

products such as infant formula, dairy products, beverages, and confectionery.[2][3]

Pharmaceutical Research: In pharmacokinetic and metabolism studies to accurately

measure the concentration of ethylvanillin or structurally similar drug candidates and their

metabolites in biological fluids.

Flavor and Fragrance Industry: For quality control and authenticity testing of vanilla extracts

and other flavor formulations.

Physicochemical and Analytical Properties
A summary of the key properties of Ethylvanillin-d5 and its non-deuterated analog,

ethylvanillin, is provided below.

Property Ethylvanillin-d5 Ethylvanillin

CAS Number 1335401-74-5 121-32-4

Molecular Formula C₉H₅D₅O₃ C₉H₁₀O₃

Molecular Weight 171.2 g/mol 166.17 g/mol

Synonyms
3-Ethoxy-4-

hydroxybenzaldehyde-d5

3-Ethoxy-4-

hydroxybenzaldehyde

Chemical Purity Typically >95% (HPLC) -

Isotopic Purity
Information not publicly

available
-

Note: While specific isotopic purity values are not consistently published by all vendors, for use

as an internal standard, it is crucial to obtain a certificate of analysis from the supplier detailing

the isotopic enrichment, which should ideally be high (e.g., >98%) to minimize signal overlap

with the analyte.

Experimental Protocols
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The use of Ethylvanillin-d5 as an internal standard is predominantly coupled with mass

spectrometry-based techniques, namely Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Quantification of Ethylvanillin in Food Matrices using
LC-MS/MS
This protocol is adapted from a method for the analysis of food additives in baby food.[3]

Sample Preparation:

Weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known concentration of Ethylvanillin-d5 working solution. The final concentration of

the internal standard should be within the linear range of the calibration curve (e.g., 50 - 500

µg/kg).

Add 10 mL of water and vortex to mix.

For certain matrices like baby formula and cereal powder, add 40 µL of hydrochloric acid.

Add 20 mL of acetonitrile and vortex for 1 minute, followed by ultrasonication for 30 minutes.

Add 2 g of NaCl, vortex for 2 minutes, and then centrifuge at 5,000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 1 mL of methanol and dilute to 10 mL with water.

Perform solid-phase extraction (SPE) for cleanup using a suitable cartridge (e.g., Bond Elut

Plexa).

Elute the analytes with methanol, evaporate the eluent to dryness, and reconstitute in a final

volume of methanol/water (80/20, v/v) for LC-MS/MS analysis.

LC-MS/MS Parameters:
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Parameter Setting

LC System Agilent 1290 Infinity II UHPLC or equivalent

Column
Agilent ZORBAX Eclipse Plus RRHD C18, 2.1 ×

100 mm, 1.8 µm

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
Optimized for separation of ethylvanillin from

isomers

Flow Rate 0.4 mL/min

Injection Volume 5 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Specific precursor-to-product ion transitions for

ethylvanillin and Ethylvanillin-d5

Quantification of Ethylvanillin in Beverages using GC-
MS
This protocol is a general guideline for the analysis of ethylvanillin in liquid samples.

Sample Preparation:

For colorless beverages, pipette a known volume (e.g., 5 mL) into a centrifuge tube.

Add a known amount of Ethylvanillin-d5 internal standard solution.

Add an equal volume of a suitable extraction solvent (e.g., diethyl ether).

Vortex vigorously for 1-2 minutes and then centrifuge to separate the layers.

Carefully transfer the organic layer to a new vial.
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For colored beverages, an additional cleanup step using a carbon-based sorbent may be

necessary after the initial extraction.

The extract can be concentrated under a gentle stream of nitrogen if necessary.

Transfer the final extract to a GC vial for analysis.

GC-MS Parameters:

Parameter Setting

GC System Agilent 7890B or equivalent

Column
DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film

thickness, or equivalent

Carrier Gas Helium at a constant flow rate of 1 mL/min

Inlet Temperature 250 °C

Injection Mode Splitless

Oven Program
Start at 100 °C, hold for 2 min, ramp to 250 °C

at 10 °C/min, hold for 5 min

MS System Single or triple quadrupole mass spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

Monitored Ions Specific ions for ethylvanillin and Ethylvanillin-d5

Quantitative Performance Data
The use of Ethylvanillin-d5 as an internal standard allows for the development of robust and

reliable quantitative methods. Below is a summary of typical performance characteristics.
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Parameter
LC-MS/MS (Baby Food
Matrix)[3]

GC-MS (Milk Powder
Matrix)[2]

Linearity (R²) > 0.9995 Not specified

Limit of Detection (LOD) 10 µg/kg 0.05 mg/kg

Limit of Quantification (LOQ) 50 µg/kg Not specified

Recovery 90.7% - 98.5% 90.0% - 100%

Precision (%RSD) < 10% 1.9% - 5.1%

Visualized Workflows
The following diagrams illustrate the typical experimental workflows for the quantification of

ethylvanillin using Ethylvanillin-d5 as an internal standard.
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LC-MS/MS analytical workflow for ethylvanillin quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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